3-(1-Methyl-1H-imidazol-2-yl)phenol
Cat. No. B8559207
M. Wt: 174.20 g/mol
InChI Key: ADFKXAUKYKBGIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[B:15]([Br:16])([Br:17])[Br:18].[C:19](=[O:20])([OH:21])[O-:22].[CH3:1][O:2][c:3]1[cH:4][c:5](-[c:9]2[n:10]([CH3:14])[cH:11][cH:12][n:13]2)[cH:6][cH:7][cH:8]1.[Cl:24][CH2:25][Cl:26].[Na+:23]>>[OH:2][c:3]1[cH:4][c:5](-[c:9]2[n:10]([CH3:14])[cH:11][cH:12][n:13]2)[cH:6][cH:7][cH:8]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
BrB(Br)Br
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C([O-])O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COc1cccc(-c2nccn2C)c1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cn1ccnc1-c1cccc(O)c1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
